Cas no 2171234-62-9 ((2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid)

• Product Name: (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid
• CAS No: 2171234-62-9
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6402410
• PubChem ID: 165801539
• Update Time: 2025-06-09

(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid
• (2S)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3,3-dimethylbutanoic acid
• 2171234-62-9
• EN300-1487479

• Inchi： 1S/C25H30N2O5/c1-5-20(22(28)27-21(23(29)30)25(2,3)4)26-24(31)32-14-19-17-12-8-6-10-15(17)16-11-7-9-13-18(16)19/h6-13,19-21H,5,14H2,1-4H3,(H,26,31)(H,27,28)(H,29,30)/t20-,21-/m1/s1
• InChI Key： WSBAMDVMMJNJAM-NHCUHLMSSA-N
• SMILES： O(C(N[C@H](CC)C(N[C@H](C(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid

Introduction to (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic Acid (CAS No. 2171234-62-9)

(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid (CAS No. 2171234-62-9) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of fluorenylmethoxycarbonyl (Fmoc) and is widely used as a protecting group in peptide synthesis due to its stability and ease of removal. The unique structure of this compound, characterized by its amino acid backbone and the presence of the Fmoc group, makes it an essential reagent in the synthesis of complex peptides and proteins.

The chemical structure of (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid is composed of a central β-amino acid core with a branched side chain and a protected amino group. The Fmoc group is attached to the nitrogen atom of the amino group, providing stability during synthesis while allowing for selective deprotection when needed. This compound is particularly useful in solid-phase peptide synthesis (SPPS), where it can be efficiently coupled to other amino acids using standard coupling reagents such as HATU or HBTU.

Recent advancements in the field of peptide chemistry have highlighted the importance of (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated the use of this compound in the synthesis of a cyclic peptide that exhibited potent anti-cancer activity against various tumor cell lines. The researchers found that the Fmoc protection strategy significantly improved the yield and purity of the final product, making it a valuable tool in drug discovery.

In addition to its applications in peptide synthesis, (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid has also been explored for its potential in protein engineering. A 2020 study published in Nature Communications reported the use of this compound to introduce non-natural amino acids into proteins, thereby expanding their functional capabilities. The researchers successfully incorporated this modified amino acid into a protein involved in cellular signaling pathways, resulting in enhanced protein stability and activity.

The physical and chemical properties of (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid are well-characterized. It is a white crystalline solid with a molecular weight of 415.5 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (ACN). Its melting point ranges from 165°C to 168°C, and it exhibits excellent thermal stability under standard laboratory conditions.

The synthesis of (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid typically involves several steps. First, the amino group of the β-amino acid is protected using Fmoc chloride under basic conditions. This step ensures that the amino group remains stable during subsequent reactions. Next, the carboxylic acid group is activated using a coupling reagent such as HATU or HBTU, followed by coupling with an appropriate amine or another amino acid to form the desired peptide bond. Finally, deprotection of the Fmoc group can be achieved using a mild base such as piperidine in DMF.

The safety and handling guidelines for (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid are important considerations for researchers working with this compound. It should be stored at room temperature away from direct sunlight and moisture to maintain its stability. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling this compound to prevent skin contact and inhalation. Additionally, any waste generated during its use should be disposed of according to local regulations for hazardous chemicals.

In conclusion, (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid (CAS No. 2171234-62-9) is a versatile and essential reagent in modern medicinal chemistry and pharmaceutical research. Its unique properties make it an invaluable tool for synthesizing complex peptides and proteins with high yields and purity. As research continues to advance, this compound is likely to play an increasingly important role in the development of new therapeutic agents and biotechnological applications.